5-ethyl-N-{2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H17NO4S3/c1-2-11-5-8-16(22-11)24(19,20)17-10-12(18)14-6-7-15(23-14)13-4-3-9-21-13/h3-9,12,17-18H,2,10H2,1H3
• InChI Key: ADEQVZPDYHBKJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC(C2=CC=C(S2)C3=CC=CO3)O
• Molecular Formula: C16H17NO4S3
• Molecular Weight: 383.5 g/mol

Description

The compound “5-ethyl-N-{2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl}thiophene-2-sulfonamide” is a complex organic molecule that contains several functional groups and structural motifs, including a furan ring, a thiophene ring, and a sulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR, IR, and X-ray crystallography are commonly used for structural elucidation.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the sulfonamide group might participate in acid-base reactions, while the furan and thiophene rings might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by its polar groups, and its stability might be affected by the presence of the aromatic rings.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could also involve investigating its mechanism of action if it’s intended to be used as a drug.